1-(2-methoxyethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea

• IUPAC Name: 1-(2-methoxyethyl)-3-[1-(oxan-4-yl)pyrazol-4-yl]urea
• InChI: InChI=1S/C12H20N4O3/c1-18-7-4-13-12(17)15-10-8-14-16(9-10)11-2-5-19-6-3-11/h8-9,11H,2-7H2,1H3,(H2,13,15,17)
• InChI Key: PGRDOMBCIIXZGG-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1=CN(N=C1)C2CCOCC2
• Molecular Formula: C12H20N4O3
• Molecular Weight: 268.31 g/mol
• CAS No.: 1797985-07-9

Description

1-(2-methoxyethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C12H20N4O3 and its molecular weight is 268.317. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds demonstrates a broad spectrum of synthetic applications and insights into chemical properties. For example, the study on N-Hydroxyamide-Containing Heterocycles explores the synthesis under acidic conditions and their ability to form complexes with iron(III), indicating potential applications in coordination chemistry and materials science (Ohkanda et al., 1993). Similarly, Anion Tuning of the Rheology, Morphology, and Gelation of a Low Molecular Weight Salt Hydrogelator study highlights how anion identity can influence the physical properties of gels, hinting at applications in drug delivery systems and materials engineering (Lloyd & Steed, 2011).

Biological Activities

The exploration of biological activities is a significant area of research for compounds like 1-(2-methoxyethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea. Studies such as Phenolic Derivatives from Wigandia urens with Weak Activity Against the Chemokine Receptor CCR5 indicate potential medicinal applications, albeit with weak activity, suggesting a path for further optimization and investigation into therapeutic agents (Cao et al., 2003).

Material Science and Photophysics

Research on compounds like Crystal Structure of Azimsulfuron sheds light on structural properties, which are crucial for understanding the activity and stability of these compounds in various applications, including agriculture as herbicides (Jeon et al., 2015). Furthermore, studies on One-Step Synthesis of Substituted 2-Amino-5,6,7,8-Tetrahydro-4H-Benzo[b]Pyrans provide insights into synthetic methodologies that are beneficial for developing novel organic materials with potential optoelectronic applications (Shestopalov et al., 2003).